3,5-Diphenyl-1,4,2,6-dithiadiazine

• CAS No.: 89929-37-3
• Molecular Formula: C14H10N2S2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 3,5-diphenyl-1,4,2,6-dithiadiazine
• InChI: InChI=1S/C14H10N2S2/c1-3-7-11(8-4-1)13-15-18-16-14(17-13)12-9-5-2-6-10-12/h1-10H
• InChI Key: RWHJZXVHDTZIRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NSN=C(S2)C3=CC=CC=C3

Description

3,5-Diphenyl-1,4,2,6-dithiadiazine is a heterocyclic compound that features a unique structure with two sulfur atoms and two nitrogen atoms in a six-membered ring.

Preparation Methods

The synthesis of 3,5-Diphenyl-1,4,2,6-dithiadiazine typically involves the reaction of tetrasulfur tetranitride (S₄N₄) with diphenylacetylene in boiling toluene. This reaction yields 3,4-diphenyl-1,2,5-thiadiazole as the major product and this compound as a minor product . The reaction conditions require careful control of temperature and solvent to ensure the desired product is obtained.

Chemical Reactions Analysis

3,5-Diphenyl-1,4,2,6-dithiadiazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the sulfur and nitrogen atoms within the ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3,5-Diphenyl-1,4,2,6-dithiadiazine has several applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other heterocyclic compounds.

Medicine: Research is ongoing to explore its potential medicinal properties.

Industry: It may be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 3,5-Diphenyl-1,4,2,6-dithiadiazine involves interactions with molecular targets through its sulfur and nitrogen atoms. These interactions can lead to various chemical transformations, depending on the specific conditions and reagents used .

Comparison with Similar Compounds

3,5-Diphenyl-1,4,2,6-dithiadiazine can be compared with other similar compounds such as:

3,4-Diphenyl-1,2,5-thiadiazole: Another heterocyclic compound with a similar structure but different properties.

3-Phenyl-1,2,5-thiadiazole: A related compound with one phenyl group instead of two.